Cas no 51028-92-3 ([1,1'-Biphenyl]-3-aceticacid, 5-methoxy-4'-methyl-)
51028-92-3 structure
Product Name:[1,1'-Biphenyl]-3-aceticacid, 5-methoxy-4'-methyl-
CAS No:51028-92-3
MF:C16H16O3
MW:256.296444892883
CID:377779
PubChem ID:39878
Update Time:2025-04-19
[1,1'-Biphenyl]-3-aceticacid, 5-methoxy-4'-methyl- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3-aceticacid, 5-methoxy-4'-methyl-
- 2-[3-methoxy-5-(4-methylphenyl)phenyl]acetic acid
- 5-Methoxy-4'-methyl-3-biphenylacetic acid
- 3-BIPHENYLACETIC ACID, 5-METHOXY-4'-METHYL-
- DTXSID70199036
- BRN 2123117
- CHEMBL138495
- 51028-92-3
-
- Inchi: 1S/C16H16O3/c1-11-3-5-13(6-4-11)14-7-12(9-16(17)18)8-15(10-14)19-2/h3-8,10H,9H2,1-2H3,(H,17,18)
- InChI Key: XFYRRXPNORLDHG-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(CC(=O)O)=CC(=C1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 256.10998
- Monoisotopic Mass: 256.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
[1,1'-Biphenyl]-3-aceticacid, 5-methoxy-4'-methyl- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
51028-92-3 ([1,1'-Biphenyl]-3-aceticacid, 5-methoxy-4'-methyl-) Related Products
- 1798-09-0(3-Methoxyphenylacetic acid)
- 108478-56-4(2-Biphenyl-(3'-methoxy)acetic Acid)
- 669713-73-9(4-(3-Methoxyphenyl)phenylacetic acid)
- 32852-81-6(3-Phenoxyphenylacetic Acid)
- 4670-10-4(3,5-Dimethoxyphenylacetic Acid)
- 669713-69-3(4-Biphenyl-(3'-Ethoxy)Acetic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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